N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline

• Molecular Formula: C28H29N3
• Molecular Weight: 407.5 g/mol
• IUPAC Name: N,N-dimethyl-4-[[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]iminomethyl]aniline
• InChI: InChI=1S/C28H29N3/c1-19-7-16-27-26(17-19)24-5-4-6-25(24)28(30-27)21-10-12-22(13-11-21)29-18-20-8-14-23(15-9-20)31(2)3/h4-5,7-18,24-25,28,30H,6H2,1-3H3
• InChI Key: UAYSIFNVDLISKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(C3C2C=CC3)C4=CC=C(C=C4)N=CC5=CC=C(C=C5)N(C)C

Description

N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline: is a complex organic compound with a fused quinoline-based structure.

• It belongs to the class of 4-hydroxy-2-quinolones, which have garnered interest due to their pharmaceutical and biological activities .
• The compound’s unique structure and potential applications make it a subject of scientific investigation.

Preparation Methods

• One synthetic approach involves the reaction of anilines with malonic acid equivalents (Method A) to yield 4-hydroxy-2-quinolones .
• Industrial production methods may vary, but the synthesis typically involves carefully controlled reactions to achieve high yields.

Chemical Reactions Analysis

N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline: can undergo various reactions, including oxidation, reduction, and substitution.

• Common reagents and conditions depend on the specific reaction type.
• Major products formed from these reactions contribute to its diverse applications.

Scientific Research Applications

Chemistry: It serves as a building block for designing novel heterocyclic compounds.

Biology: Researchers explore its interactions with biological macromolecules and potential therapeutic effects.

Medicine: Investigations focus on its pharmacological properties, such as antimicrobial or anticancer activity.

Industry: Its unique structure may find applications in materials science or catalysis.

Mechanism of Action

• The compound likely exerts its effects through interactions with specific molecular targets.
• Further studies are needed to elucidate the precise pathways involved.

Comparison with Similar Compounds

• While I don’t have specific information on similar compounds, researchers often compare it to related quinolone derivatives.
• Highlighting its uniqueness requires a detailed analysis of its structure and properties.